Cas no 2227822-49-1 (rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine
• CAS No: 2227822-49-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6052380
• PubChem ID: 165885544
• Update Time: 2025-06-08

rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine
• 2227822-49-1
• EN300-1980002

• Inchi： 1S/C10H12ClN/c1-6-2-3-9(11)7(4-6)8-5-10(8)12/h2-4,8,10H,5,12H2,1H3/t8-,10+/m0/s1
• InChI Key： GQOLQFFBRCXHMP-WCBMZHEXSA-N
• SMILES： ClC1=CC=C(C)C=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine

Chemical Profile of rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine (CAS No. 2227822-49-1)

rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2227822-49-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of cyclic amine derivatives characterized by a cyclopropane ring fused with an aromatic substituent, which confers unique physicochemical properties and biological activities. The presence of a chiral center at the cyclopropan-1-amine moiety, specifically in the racemic mixture (rac) form, adds another layer of complexity to its potential applications in drug discovery and development.

The chemical structure of rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine consists of a cyclopropane ring substituted at the 1-position with an amine group and at the 2-position with a phenyl ring bearing chloro and methyl substituents. This arrangement creates a rigid three-membered ring that influences the conformational flexibility and reactivity of the molecule. The aromatic component, specifically the 2-chloro-5-methylphenyl group, introduces electrophilic and lipophilic characteristics, making it a versatile scaffold for interactions with biological targets.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique bioactivity profiles. The cyclopropane ring is known to mimic strained aliphatic bonds found in natural products, leading to potent interactions with enzymes and receptors. For instance, studies have demonstrated that cyclopropane derivatives can exhibit inhibitory effects on various therapeutic targets, including kinases, proteases, and ion channels. The amine functionality in rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological macromolecules.

One of the most compelling aspects of this compound is its chiral nature. The racemic mixture (rac) contains equal proportions of both enantiomers ((1R,2S) and (1S,2R)), each with distinct biological properties. While one enantiomer may exhibit potent activity against a specific target, the other may show negligible or even antagonistic effects. This phenomenon underscores the importance of enantioselective synthesis and analysis in pharmaceutical research. Advanced techniques such as chiral chromatography and spectroscopic methods are employed to isolate and characterize individual enantiomers for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine with greater accuracy. Molecular docking simulations can be used to model the interactions between this compound and potential binding sites on biological targets such as enzymes or receptors. These studies have revealed that the chloro substituent on the phenyl ring may play a critical role in mediating binding affinity by forming halogen bonds or participating in hydrophobic interactions. Similarly, the methyl group could influence solubility and metabolic stability.

The synthesis of rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its strain energy and stability against ring-opening reactions. However, modern synthetic strategies have introduced novel methodologies for constructing cyclopropane derivatives with high precision. For example, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling or copper-mediated cyclizations have been successfully employed to incorporate functional groups into cyclopropane frameworks.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often involved in disease pathogenesis but are challenging to address with traditional drug modalities. The rigid structure of cyclopropane-containing compounds makes them promising candidates for disrupting PPIs by occupying specific binding pockets or inducing conformational changes in target proteins. Preliminary studies suggest that derivatives of rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine may exhibit inhibitory effects on certain PPIs relevant to cancer biology.

Another area of exploration is the use of this compound as a building block for more complex drug candidates. By modifying the substituents on the cyclopropane ring or introducing additional functional groups via derivatization strategies, researchers can generate libraries of analogs with tailored properties. High-throughput screening (HTS) techniques combined with structure-based drug design approaches can accelerate the identification of lead compounds from these libraries for further optimization.

The potential therapeutic applications of rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine extend beyond oncology; it may also find utility in treating inflammatory diseases or neurological disorders where PPIs play a significant role. For instance, kinases involved in inflammatory pathways could be targeted by analogs derived from this scaffold to modulate immune responses without systemic toxicity. Similarly, G-protein coupled receptors (GPCRs), which are key mediators of neurotransmission and cellular signaling, might be modulated by carefully designed derivatives.

In conclusion,rac-(1R,2S)-2-(2-chloro-5-methylphenyl)cyclopropan-1-amine (CAS No. 2227822-49-1) represents a structurally fascinating compound with significant potential in pharmaceutical research and development. Its unique combination of features—such as a rigid cyclopropane core substituted with an aromatic group bearing electronegative atoms—makes it an attractive scaffold for designing bioactive molecules targeting various diseases. As computational methods improve and synthetic techniques evolve,this compound will likely continue to inspire innovative approaches toward drug discovery.